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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-(4-Bromophenoxy)ethyl)pyrrolidine is a halogenated heterocyclic compound with

potential applications in pharmaceutical research and development. Its structure, featuring a

bromophenoxy group linked to a pyrrolidine ring, makes it a valuable intermediate in the

synthesis of more complex molecules. Notably, it has been mentioned in the context of

synthesizing derivatives for therapeutic use.[1] Given its reactive nature and potential biological

activity, a thorough understanding of its properties and adherence to strict handling and storage

protocols are paramount to ensure laboratory safety and experimental integrity.

This document provides a comprehensive guide to the safe handling, storage, and use of 1-(2-
(4-Bromophenoxy)ethyl)pyrrolidine, drawing from available chemical data and established

laboratory safety principles. It is intended to supplement, not replace, an institution's internal

safety protocols and a researcher's own risk assessment.
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A summary of the key physical and chemical properties of 1-(2-(4-
Bromophenoxy)ethyl)pyrrolidine is presented below. This data is compiled from various

chemical suppliers and databases.

Property Value Source(s)

CAS Number 1081-73-8 [2][3][4][5]

Molecular Formula C₁₂H₁₆BrNO [1][2][3][5][6]

Molecular Weight 270.17 g/mol [1][2]

Appearance Colorless or light yellow liquid [1]

Boiling Point 138-140 °C at 1.2 mmHg [1][2][4]

Density 1.304 g/mL at 25 °C [1][2][4]

Refractive Index n20/D 1.557 [1][2][4]

Solubility

Low solubility in water. Soluble

in common organic solvents

like dichloromethane and

chloroform.

[6]

Flash Point >110 °C (>230 °F) [1][2]

Safety and Hazard Information
1-(2-(4-Bromophenoxy)ethyl)pyrrolidine is classified as an irritant.[3] All personnel handling

this compound must be thoroughly familiar with its potential hazards and the required safety

precautions.

GHS Hazard Statements:

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][4]
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Signal Word: Warning[2][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before

each use.[2]

Skin and Body Protection: A lab coat must be worn. Ensure full coverage of exposed skin.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used.[2]

Engineering Controls
Fume Hood: All weighing, transferring, and handling of this compound should be performed

inside a certified chemical fume hood to minimize inhalation exposure.

Eyewash Station and Safety Shower: An operational eyewash station and safety shower

must be readily accessible in the immediate work area.

Handling and Storage Workflow
The following diagram illustrates the decision-making process for the safe handling and storage

of 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine.
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Caption: Workflow for Safe Handling of 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine.
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Storage Guidelines
Proper storage is crucial to maintain the stability and integrity of 1-(2-(4-
Bromophenoxy)ethyl)pyrrolidine.

Temperature: Store in a cool, dry place.[5][6] Some suppliers recommend refrigerated

storage (2-10 °C).

Atmosphere: Keep the container tightly sealed to prevent exposure to moisture and air,

which could lead to degradation.[5][6] Store under an inert atmosphere (e.g., argon or

nitrogen) for long-term storage to prevent oxidation.

Light: Protect from direct sunlight.[6]

Incompatibilities: Store separately from strong oxidizing agents and other incompatible

materials to avoid hazardous chemical reactions.[6]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and

easy to do.[3][4] Seek immediate medical attention.

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If the victim is not breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the

spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container

for hazardous waste disposal. Ventilate the area and wash the spill site after material pickup

is complete.
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Protocol: Preparation of a Stock Solution
This protocol provides a general procedure for preparing a stock solution of 1-(2-(4-
Bromophenoxy)ethyl)pyrrolidine. The choice of solvent and concentration will be

experiment-dependent.

Materials:

1-(2-(4-Bromophenoxy)ethyl)pyrrolidine

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Volumetric flask with a ground glass stopper

Glass funnel

Syringe or calibrated pipette

Analytical balance

Procedure:

Preparation: Ensure all glassware is clean and dry. Perform all steps in a certified chemical

fume hood.

Tare: Place the volumetric flask on the analytical balance and tare it.

Weighing: Carefully add the desired amount of 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine to

the volumetric flask using a syringe or pipette. Record the exact mass.

Dissolution: Add a small amount of the chosen anhydrous solvent to the flask and swirl

gently to dissolve the compound completely.

Dilution: Once dissolved, add the solvent to the flask until the solution reaches the calibration

mark.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.
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Storage: Transfer the solution to a properly labeled storage bottle with a screw cap. The label

should include the compound name, concentration, solvent, date of preparation, and your

initials. Store the solution under the recommended storage conditions.

Experimental Workflow: A Representative Synthetic
Application
The following diagram outlines a generalized workflow for a synthetic transformation using 1-(2-
(4-Bromophenoxy)ethyl)pyrrolidine as a starting material.
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Caption: Generalized Synthetic Workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b093086?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal
All waste containing 1-(2-(4-Bromophenoxy)ethyl)pyrrolidine, including empty containers,

contaminated PPE, and reaction residues, must be disposed of as hazardous waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of this

chemical down the drain.

Conclusion
1-(2-(4-Bromophenoxy)ethyl)pyrrolidine is a valuable research chemical that requires careful

handling and storage due to its irritant properties. By adhering to the guidelines outlined in this

document and maintaining a strong safety culture in the laboratory, researchers can minimize

risks and ensure the integrity of their experimental work. Always consult the most up-to-date

safety information and your institution's specific safety protocols before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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